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Compound of Interest

Compound Name: 11-Dehydroxyisomogroside V

Cat. No.: B13402032

Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

isolation, and characterization of 11-Dehydroxyisomogroside V, a cucurbitane glycoside

isolated from the fruit of Siraitia grosvenorii (Luo Han Guo). This document is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Core Physicochemical Data
11-Dehydroxyisomogroside V is a triterpenoid saponin that contributes to the characteristic

sweetness of its natural source. The following table summarizes its key physicochemical

properties based on available scientific literature.
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Property Value Reference

Molecular Formula C₆₀H₁₀₂O₂₈ [1]

Molecular Weight 1271.45 g/mol [1]

Appearance White Powder [1]

CAS Number 1628293-32-2 N/A

Melting Point Not reported N/A

Solubility

Not reported in detail; likely

soluble in water and polar

organic solvents like methanol

and ethanol.

N/A

Spectroscopic Data
The structural elucidation of 11-Dehydroxyisomogroside V was primarily achieved through

nuclear magnetic resonance (NMR) and mass spectrometry (MS) analysis.

Mass Spectrometry (MS)
High-resolution mass spectrometry using positive ion mode electrospray ionization time-of-flight

(ESI-TOF) was employed to determine the molecular formula.

Ionization Mode: Positive ESI

Detected Ion: [M+H]⁺

Measured m/z: 1271.6649

Calculated m/z for C₆₀H₁₀₃O₂₈⁺: 1271.6642[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR data were acquired in pyridine-d₅. The assignments were confirmed using 2D

NMR techniques such as COSY, TOCSY, HSQC, and HMBC.[1] The spectral data confirmed

the structure of the aglycone as mogrol and identified the five attached glucose moieties.
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(Note: Detailed chemical shift data from the referenced literature is extensive and is best

consulted directly from the primary source for in-depth analysis.)

Experimental Protocols
The following sections detail the methodologies for the isolation and structural characterization

of 11-Dehydroxyisomogroside V.

Isolation and Purification
11-Dehydroxyisomogroside V was isolated from a commercial aqueous alcoholic extract of

Siraitia grosvenorii fruits. The general workflow for its purification is as follows:

Extraction & Initial Fractionation Purification Steps

Crude Extract Column Chromatography
(Diaion HP-20)

Water Wash

1. Wash

Methanol Elution
2. Elute

Silica Gel Column Preparative HPLC
(C18 column) Pure Compound

Click to download full resolution via product page

Figure 1: General workflow for the isolation of 11-Dehydroxyisomogroside V.

Detailed Steps:

Initial Extraction and Fractionation: The commercial aqueous alcoholic extract of Siraitia

grosvenorii is subjected to column chromatography using a Diaion HP-20 resin. The column

is first washed with water to remove highly polar impurities. The fraction containing the

mogrosides is then eluted with methanol.

Silica Gel Chromatography: The methanol eluate is concentrated and further fractionated

using silica gel column chromatography with a gradient elution system, typically a mixture of

chloroform, methanol, and water.
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Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing 11-
Dehydroxyisomogroside V are pooled and subjected to preparative HPLC on a C18

reversed-phase column with a mobile phase consisting of a gradient of acetonitrile and water

to yield the pure compound.[1]

Structural Elucidation
The purified compound is characterized using the following spectroscopic methods:

Mass Spectrometry: High-resolution mass spectra are acquired on an ESI-TOF mass

spectrometer to determine the exact mass and molecular formula.

NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, TOCSY, HSQC, HMBC) spectra are

recorded to determine the complete structure, including the stereochemistry of the glycosidic

linkages.

Acid Hydrolysis: To confirm the identity and stereochemistry of the sugar moieties, the

compound is hydrolyzed with acid, and the resulting monosaccharides are analyzed by a

suitable chromatographic method (e.g., HPLC) and compared with authentic standards.[1]

Potential Signaling Pathways
While specific studies on the signaling pathways directly modulated by 11-
Dehydroxyisomogroside V are limited, research on other major mogrosides from Siraitia

grosvenorii suggests potential mechanisms of action, particularly in the context of metabolic

regulation and anti-inflammatory effects. Mogrosides have been reported to activate the AMP-

activated protein kinase (AMPK) signaling pathway and inhibit the nuclear factor-kappa B (NF-

κB) signaling pathway.[2]
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Figure 2: Plausible signaling pathways modulated by mogrosides.

Pathway Descriptions:

AMPK Pathway: Activation of AMPK by mogrosides can lead to improved glucose and lipid

metabolism, which is a potential mechanism for their anti-diabetic effects.[2]
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NF-κB Pathway: By inhibiting the IKK complex, mogrosides can prevent the degradation of

IκB, which in turn sequesters NF-κB in the cytoplasm. This inhibition of NF-κB activation

leads to a reduction in the expression of pro-inflammatory genes.[2]

Further research is necessary to specifically elucidate the signaling pathways modulated by 11-
Dehydroxyisomogroside V and to determine its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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